[1-(isopropoxyacetyl)piperidin-3-yl][4-(trifluoromethyl)phenyl]methanone

• IUPAC Name: 2-propan-2-yloxy-1-[3-[4-(trifluoromethyl)benzoyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H22F3NO3/c1-12(2)25-11-16(23)22-9-3-4-14(10-22)17(24)13-5-7-15(8-6-13)18(19,20)21/h5-8,12,14H,3-4,9-11H2,1-2H3
• InChI Key: JIBPHGUNUMCDOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC(=O)N1CCCC(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H22F3NO3
• Molecular Weight: 357.4 g/mol

Description

Piperidine is a six-membered heterocyclic system and a pivotal cornerstone in the production of drugs. It’s an organic heterocyclic amine widely used as a building block and reagent in synthesizing organic compounds, including medicinal products. Methanone, on the other hand, is a functional group consisting of a carbonyl group (C=O) bonded to two hydrocarbon groups.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Compounds with piperidine moiety show a wide variety of biological activities.

Chemical Reactions Analysis

Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Physical And Chemical Properties Analysis

Piperidine is a white or colorless solid that is highly soluble in water and other polar solvents. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the therapeutic application. For example, some piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers.

Future Directions

Piperidine and its derivatives continue to be a vital fundament in the production of drugs. Therefore, the development of new piperidine derivatives with improved properties and activities is a promising direction for future research.